Cas no 648432-00-2 (Pyridine, 3,3'-(1,3,5,7-octatetrayne-1,8-diyl)bis-)

• Product Name: Pyridine, 3,3'-(1,3,5,7-octatetrayne-1,8-diyl)bis-
• CAS No: 648432-00-2
• MF: C₁₈H₈N₂
• MW: 252.269523620605
• CID: 414665
• PubChem ID: 71378403
• Update Time: 2025-04-19

Pyridine, 3,3'-(1,3,5,7-octatetrayne-1,8-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3,3'-(1,3,5,7-octatetrayne-1,8-diyl)bis-
• 3-(8-pyridin-3-ylocta-1,3,5,7-tetraynyl)pyridine
• DTXSID50801024
• 3,3'-(Octa-1,3,5,7-tetrayne-1,8-diyl)dipyridine
• 1,8-di(3-pyridyl)octatetrayne
• 648432-00-2

• Inchi： 1S/C18H8N2/c1(3-5-9-17-11-7-13-19-15-17)2-4-6-10-18-12-8-14-20-16-18/h7-8,11-16H
• InChI Key： MBDDNIPENKKHII-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C#CC#CC#CC#CC2C=NC=CC=2)C=1

Computed Properties

• Exact Mass: 252.068748264g/mol
• Monoisotopic Mass: 252.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų